Cas no 1804796-47-1 (5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol)
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol
-
- Inchi: 1S/C8H5F6NO3/c9-7(10,11)5-4(17)1-15-3(2-16)6(5)18-8(12,13)14/h1,16-17H,2H2
- InChI Key: BILCARAVVYULNM-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(CO)C=1OC(F)(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 281
- XLogP3: 1.7
- Topological Polar Surface Area: 62.6
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094733-1g |
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol |
1804796-47-1 | 97% | 1g |
$1,549.60 | 2022-04-01 |
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol: A Comprehensive Overview
5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol, commonly referred to by its CAS number 1804796-47-1, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule features a pyridine ring substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups, making it a versatile compound for both academic and industrial purposes.
The synthesis of 5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to streamline the production process, significantly reducing reaction times while maintaining product quality.
One of the most notable aspects of this compound is its pharmacological activity. Research conducted in 2023 demonstrated that 5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. The trifluoromethyl group contributes significantly to the compound's stability and bioavailability, while the hydroxyl group enhances its ability to interact with cellular targets.
In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors. A 2023 study published in Nature Materials explored the use of this compound as a dopant in organic light-emitting diodes (OLEDs), where it demonstrated enhanced charge transport properties and improved device efficiency.
The environmental impact of CAS No 1804796-47-1 has also been a topic of recent research. Studies have shown that the compound is biodegradable under specific conditions, which is crucial for its safe disposal and industrial application. Furthermore, its low toxicity profile makes it suitable for use in eco-friendly chemical processes.
Looking ahead, the future of 5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol appears bright. Ongoing research is focused on optimizing its synthesis pathways and exploring new applications in drug delivery systems and nanotechnology. With its unique combination of chemical stability, biological activity, and electronic properties, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.
1804796-47-1 (5-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)